2-[N-(2,4,6-trifluorophenyl)sulfamoyl] acetic acid

• Molecular Formula: C8H6F3NO4S
• Molecular Weight: 269.20 g/mol
• IUPAC Name: 2-[(2,4,6-trifluorophenyl)sulfamoyl]acetic acid
• InChI: InChI=1S/C8H6F3NO4S/c9-4-1-5(10)8(6(11)2-4)12-17(15,16)3-7(13)14/h1-2,12H,3H2,(H,13,14)
• InChI Key: LIIVOBZZYWALAM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)NS(=O)(=O)CC(=O)O)F)F

Description

2-[N-(2,4,6-trifluorophenyl)sulfamoyl] acetic acid is a useful research compound. Its molecular formula is C8H6F3NO4S and its molecular weight is 269.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.37 g (4.8 mmol) of 2-[N-(2,4,6-trifluorophenyl)sulfamoyl]-acetic acid methyl ester is dissolved in 15 ml of dioxane, 7.5 ml of 2N sodium hydroxide solution is added and it is stirred for one hour at room temperature. The solution is then evaporated to dryness, the residue is dissolved in water, the solution is acidified with 2N hydrochloric acid and extracted twice with ethyl acetate. The ethyl acetate extract is dried on magnesium sulfate, filtered and evaporated to dryness. The residue is crystallized from diethyl ether. 1.12 g (4.16 mmol)=86.68% of the theoretical yield is obtained. Melting point 126-127° C.

Synthesis routes and methods II

Procedure details